Cas no 10361-29-2 (Ammonium bicarbonate)

Ammonium bicarbonate (NH₄HCO₃) is a white crystalline solid with a faint ammonia odor, widely used as a leavening agent in food processing and a nitrogen source in fertilizers. It decomposes readily upon heating, releasing carbon dioxide, ammonia, and water, making it effective for baking applications where residual byproducts are undesirable. Its high solubility in water and alkaline properties also lend utility in fire retardants, pharmaceuticals, and chemical synthesis. As a cost-effective and versatile compound, ammonium bicarbonate is valued for its rapid decomposition kinetics and minimal environmental impact compared to alternative agents. Proper handling is required due to its mild volatility and potential ammonia release.
Ammonium bicarbonate structure
Ammonium bicarbonate structure
Product Name:Ammonium bicarbonate
CAS No:10361-29-2
MF:CH5NO3
MW:79.0553
CID:95432
PubChem ID:517111
Update Time:2025-10-17

Ammonium bicarbonate Chemical and Physical Properties

Names and Identifiers

    • AMMONIUM CARBONATE
    • AMMONIUM BICARBONATE
    • AMMONIUM CARBONATE, HPLC GRADE
    • Monoammonium carbonate
    • AI3-26691
    • carbonic acid diammoniate
    • Carbonic acid, ammonium salt
    • Carbonic acid, ammonium salt (1:?)
    • Hartshorn
    • Carbonicacid, ammonium salt (8CI,9CI)
    • E 503
    • Ammonium hydrogencarbonate
    • Ammonium hydrogen carbonate
    • Carbonic acid, monoammonium salt
    • Ammonium acid carbonate
    • Ammonium hydrogencarbonat
    • ammoniumbicarbonate
    • Acid ammonium carbonate
    • Ammonium bicarbonate (1:1)
    • Carbonic acid, ammonium salt (1:1)
    • ammoniumcarbonate
    • 45JP4345C9
    • carbonic acid monoammonium salt
    • Ammonium bicarbonate, 98%, pure
    • Ammonium bicarbonate, 99%, for analysis
    • har
    • AMMONIUM CARBONATE ((NH4)2CO3)
    • Carbonic acid, ammonium salt (1:2)
    • AMMONIUM CARBONATE (USP-RS)
    • Ammonia sesquicarbonate
    • Ammonium carbonicum 200C
    • EINECS 233-786-0
    • DTXCID3027457
    • AI3-25347
    • Ammonium carbonate, ACS grade
    • Amonium carbonate
    • 10361-29-2
    • CCRIS 7328
    • Carbonate d'ammoniaque
    • diazanium;carbonate
    • GTPL4509
    • Ammoniumcarbonat
    • Ammonium carbonicum
    • 8013-59-0
    • CHEBI:229630
    • Ammoniumcarbonat [German]
    • BIS(AMMONIUM) CARBONATE
    • Diammonium carbonate
    • AKOS025243412
    • UNII-PDP691CN28
    • Ammoniucm Carbonicum
    • AMMONIUM CARBONATE (MART.)
    • NS00087534
    • Caswell No. 042
    • Carbonate d'ammoniaque [French]
    • BCP14602
    • HSDB 6305
    • EC 208-058-0
    • Ammonium carbonate, Puratronic?
    • PDP691CN28
    • SAL VOLATILE
    • EINECS 208-058-0
    • MFCD00085313
    • MFCD00010890
    • 506-87-6
    • EC 233-786-0
    • EPA Pesticide Chemical Code 073501
    • DB-253784
    • USEPA/OPP Pesticide Code: 073501
    • DTXCID00152492
    • DTXSID5047457
    • Ammonium bicarbonate
    • Inchi: 1S/CH2O3.H3N/c2-1(3)4;/h(H2,2,3,4);1H3
    • InChI Key: ATRRKUHOCOJYRX-UHFFFAOYSA-N
    • SMILES: O([H])C(=O)[O-].[N+]([H])([H])([H])[H]

Computed Properties

  • Exact Mass: 79.02690
  • Monoisotopic Mass: 96.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 24.8
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.4

Experimental Properties

  • Color/Form: A white or colorless translucent hard block or powder composed of ammonium bicarbonate and ammonium carbamate.
  • Density: 0.780-0.830 g/m3
  • Melting Point: 58ºC
  • Boiling Point: 333.6ºC at 760mmHg
  • Flash Point: 169.8ºC
  • PH: 9.4 (100g/l, H2O, 20℃)
  • Solubility: H2O: 0.1 g/mL at 25 °C, clear, colorless
  • PSA: 60.77000
  • LogP: 0.54630
  • Vapor Pressure: No data available

Ammonium bicarbonate Security Information

Ammonium bicarbonate Customs Data

  • HS CODE:2836994000
  • Customs Data:

    China Customs Code:

    2836994000

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Ammonium bicarbonate Suppliers

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(CAS:10361-29-2)Ammonium carbonate,≥ 30% NH3 basis, for HPLC
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Quantity:25KG,200KG,1000KG
Purity:99%
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Additional information on Ammonium bicarbonate

Ammonium Bicarbonate (CAS No. 10361-29-2): An Overview of Properties, Applications, and Recent Research

Ammonium bicarbonate (CAS No. 10361-29-2) is a versatile inorganic compound with the chemical formula NH4HCO3. This compound is widely used in various industries, including pharmaceuticals, food processing, and chemical synthesis. Its unique properties and multiple applications make it a subject of ongoing research and development.

Physical and Chemical Properties: Ammonium bicarbonate is a white, crystalline solid that is highly soluble in water. It has a melting point of approximately 41.9°C and decomposes at higher temperatures to release ammonia gas (NH3) and carbon dioxide (CO2). This decomposition reaction is reversible under certain conditions, making ammonium bicarbonate useful in various chemical processes. The compound is also known for its weakly basic nature, which can be advantageous in certain applications.

Applications in the Pharmaceutical Industry: In the pharmaceutical sector, ammonium bicarbonate serves as an important intermediate in the synthesis of various drugs and pharmaceutical compounds. Its ability to release ammonia gas makes it useful in the preparation of certain medications. Additionally, it is used as a buffer in some formulations to maintain pH stability. Recent studies have explored its potential in drug delivery systems, where its decomposition properties can be harnessed to control the release of active ingredients.

Food Processing Applications: Ammonium bicarbonate is widely used in the food industry as a leavening agent. It is particularly popular in baking, where it helps to create a light and fluffy texture in products such as cookies, cakes, and crackers. The compound decomposes at baking temperatures to produce carbon dioxide gas, which causes the dough to rise. This property has been well-documented and continues to be a subject of interest in food science research.

Chemical Synthesis and Industrial Uses: Beyond its applications in pharmaceuticals and food processing, ammonium bicarbonate plays a crucial role in chemical synthesis and industrial processes. It is used as a reagent in the production of various chemicals, including dyes, pigments, and fertilizers. The compound's ability to release ammonia gas makes it valuable in processes that require controlled ammonia release. Recent advancements in green chemistry have also explored the use of ammonium bicarbonate as an environmentally friendly alternative to more hazardous chemicals.

Environmental Impact and Sustainability: The environmental impact of ammonium bicarbonate is an important consideration in its use across various industries. Studies have shown that while the compound itself is relatively benign, its decomposition products (ammonia and carbon dioxide) can have environmental implications if not managed properly. Efforts are being made to develop more sustainable methods for its production and use, with a focus on minimizing waste and reducing environmental impact.

Recent Research Developments: Recent research has shed light on new applications and properties of ammonium bicarbonate. For instance, studies have explored its potential as a precursor for the synthesis of metal-organic frameworks (MOFs), which have applications in gas storage and separation. Additionally, researchers are investigating its use in catalytic processes, where its ability to release ammonia can enhance reaction efficiency.

Safety Considerations: While ammonium bicarbonate is generally considered safe for use in various applications, proper handling and storage are essential to ensure safety. The compound should be stored in a cool, dry place away from incompatible materials. Personal protective equipment (PPE) should be used when handling large quantities or during industrial processes.

Conclusion: Ammonium bicarbonate (CAS No. 10361-29-2) remains a vital compound with diverse applications across multiple industries. Its unique properties make it an essential component in pharmaceuticals, food processing, chemical synthesis, and more. Ongoing research continues to uncover new uses and improve our understanding of this versatile compound.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:10361-29-2)Ammonium carbonate,≥ 30% NH3 basis, for HPLC
LE10048
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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